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Compound of Interest

Compound Name: FK960

Cat. No.: B1672747

For Researchers, Scientists, and Drug Development Professionals

Introduction

FK960, with the chemical name N-(4-acetyl-1-piperazinyl)-p-fluorobenzamide monohydrate, is
a novel cognitive enhancer that has shown potential in pre-clinical studies.[1] Its mechanism of
action is primarily associated with the activation of the somatostatinergic system, leading to an
increase in synaptic density and the release of glial cell line-derived neurotrophic factor
(GDNF).[2] These application notes provide a detailed protocol for the proper dissolution and
use of FK960 in cell culture experiments to ensure reliable and reproducible results.

Chemical Properties of FK960

A clear understanding of the chemical properties of FK960 is essential for its accurate handling
and preparation for in vitro studies.
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Property Value

Chemical Name N-(4-acetyl-1-piperazinyl)-p-fluorobenzamide
CAS Number 133920-70-4 (free base)[1]

Molecular Formula C13H16FN30O2[1]

Molecular Weight 265.29 g/mol (free base)[1]

Solubility Soluble in DMSO and 0.1N HCI[3][4][5]

) Dry, dark place at O - 4°C for short term or -20°C
Storage (Solid) for long term[4]

Experimental Protocols
Preparation of a 10 mM Stock Solution of FK960 in
DMSO

Materials:

FK960 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Calibrated analytical balance
Procedure:

o Weighing FK960: In a sterile environment (e.g., a laminar flow hood), accurately weigh the
desired amount of FK960 powder. To prepare 1 mL of a 10 mM stock solution, weigh out
2.653 mg of FK960 (based on the free base molecular weight of 265.29 g/mol ).

» Dissolution in DMSO: Add the weighed FK960 powder to a sterile microcentrifuge tube. Add
the appropriate volume of sterile DMSO to achieve a 10 mM concentration (e.g., 1 mL for
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2.653 mQ).

o Mixing: Vortex the solution thoroughly until the FK960 is completely dissolved. Gentle
warming in a 37°C water bath can be used to aid dissolution if necessary.

 Sterilization (Optional): As DMSO at high concentrations is generally considered self-
sterilizing, filtration of the 100% DMSO stock solution is often not required and may lead to
loss of the compound due to binding to the filter membrane.

o Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for
long-term storage.

Preparation of Working Solutions and Treatment of Cells

Materials:

10 mM FK960 stock solution in DMSO

Pre-warmed complete cell culture medium

Sterile serological pipettes and pipette tips

Cell culture plates with seeded cells

Procedure:

e Thaw Stock Solution: Thaw an aliquot of the 10 mM FK960 stock solution at room
temperature.

 Intermediate Dilution (Recommended): To ensure accurate pipetting of small volumes, it is
recommended to perform an intermediate dilution of the stock solution in complete cell
culture medium. For example, to prepare a 100 uM intermediate solution, dilute the 10 mM
stock 1:100 (e.g., add 2 pL of 10 mM stock to 198 pL of pre-warmed medium).

 Final Dilution: Add the appropriate volume of the stock or intermediate solution to the cell
culture medium in your experimental plates to achieve the desired final concentration. For
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example, to achieve a final concentration of 100 nM, add 1 pL of the 100 uM intermediate
solution to each 1 mL of medium in the well.

e DMSO Vehicle Control: It is crucial to include a vehicle control in your experiments. Prepare
a control group of cells treated with the same final concentration of DMSO as the FK960-
treated cells. For instance, if the final concentration of DMSO in the highest FK960 treatment
is 0.1%, the vehicle control should also contain 0.1% DMSO.

« Incubation: Gently mix the medium in the plates and incubate the cells for the desired
experimental duration.

Note on DMSO Concentration: The final concentration of DMSO in the cell culture medium
should be kept as low as possible, ideally below 0.5%, to avoid solvent-induced cytotoxicity. A
concentration of 0.1% is generally considered safe for most cell lines.

Visualization of Experimental Workflow and
Signaling Pathways
Experimental Workflow

The following diagram illustrates the general workflow for preparing FK960 solutions and
treating cells in culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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